Cas no 2227785-17-1 ((2R)-4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-amine)

• Product Name: (2R)-4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-amine
• CAS No: 2227785-17-1
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 6097737
• PubChem ID: 165628559
• Update Time: 2025-06-14

(2R)-4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-amine
• (2R)-4-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]butan-2-amine
• EN300-1775770
• 2227785-17-1

• Inchi： 1S/C11H15N5/c1-9(12)2-3-10-4-5-11(14-6-10)16-8-13-7-15-16/h4-9H,2-3,12H2,1H3/t9-/m1/s1
• InChI Key： HKYIJLCBTWXDEI-SECBINFHSA-N
• SMILES： N[C@H](C)CCC1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.6Ų

Additional information on (2R)-4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-amine

Comprehensive Overview of (2R)-4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-amine (CAS No. 2227785-17-1)

The compound (2R)-4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-amine, identified by its CAS No. 2227785-17-1, is a chiral amine derivative featuring a pyridine core substituted with a 1,2,4-triazole moiety. This structural combination has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The R-configuration at the chiral center further enhances its selectivity in biological interactions, making it a candidate for targeted drug development.

Recent studies highlight the growing interest in heterocyclic compounds like (2R)-4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-amine, particularly in the context of kinase inhibition and central nervous system (CNS) modulation. Researchers are exploring its applicability in neurodegenerative diseases, given the triazole group's ability to enhance blood-brain barrier permeability. This aligns with trending searches such as "triazole derivatives in CNS drugs" and "chiral amines for neurodegenerative therapies", reflecting user demand for innovative therapeutic approaches.

The synthetic route for CAS No. 2227785-17-1 often involves asymmetric catalysis to achieve the desired R-enantiomer, a topic frequently queried in academic forums ("enantioselective synthesis of pyridine-triazole hybrids"). Its logP and pKa values, critical for pharmacokinetics, are under investigation, with computational models suggesting favorable ADME properties—a hot topic in AI-driven drug discovery platforms.

From an industrial perspective, the compound's stability under varying pH conditions makes it suitable for formulation optimization, a key concern for pharmaceutical manufacturers. Searches like "pyridine-triazole stability in solid dosage forms" underscore this practical interest. Additionally, its potential as a ligand in catalytic systems is being explored, linking to the broader theme of sustainable chemistry.

Regulatory databases show no restrictions on 2227785-17-1, but researchers must comply with Good Laboratory Practices (GLP) when handling it. The absence of structural alerts for mutagenicity in preliminary screenings ("in silico toxicity prediction for triazole-pyridines") supports its further development. Patent landscapes reveal growing IP activity around similar scaffolds, particularly for metabolic disorder applications.

In analytical chemistry, HPLC methods for enantiomeric purity determination of (2R)-4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-amine are frequently discussed ("chiral separation techniques for amine derivatives"). Advanced characterization via 2D-NMR and X-ray crystallography has resolved its conformational preferences, addressing queries about "hydrogen bonding patterns in triazole-containing APIs".

Environmental fate studies indicate moderate biodegradability for this compound, aligning with green chemistry principles—a trending search term. Its photostability profile also makes it relevant for agrochemical formulations, though specific applications remain proprietary. The scientific community continues to investigate its structure-activity relationships (SAR) through molecular docking studies, responding to popular queries like "triazole-pyridine interactions with biological targets".